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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylhexyl cyanoacetate is a versatile and highly valuable building block in organic
synthesis.[1] This clear, colorless to light yellow liquid is characterized by a unique molecular
architecture featuring a cyano group, an ester, and a branched alkyl chain. This combination of
functional groups, particularly the activated methylene group situated between the electron-
withdrawing cyano and carbonyl moieties, makes it a potent reagent for the formation of new
carbon-carbon bonds.[1] Its 2-ethylhexyl chain imparts increased solubility in organic solvents
and lower volatility compared to its shorter-chain analogs, which enhances its handling and
reaction characteristics in various experimental settings.[1] This guide provides a
comprehensive overview of the chemical properties, structure, synthesis, and key applications
of 2-ethylhexyl cyanoacetate, with a focus on its utility in pharmaceutical and materials
science research.

Chemical Structure and Properties

2-Ethylhexyl cyanoacetate is an organic ester with the chemical formula C11H19NO2.[2] Its
structure is characterized by a cyanoacetic acid backbone esterified with a 2-ethylhexyl alcohol.

Molecular Structure:
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Step 1: Enolate Formation

2-Ethylhexyl Cyanoacetate Base (e.g., Amine)

+ Base

Enolate (Carbanion)

Step 2: Nucleophilic Attack

Aldehyde/Ketone Enolate

+ Aldehyde/Kefone

Tetrahedral Alkoxide Intermediate

Step 3: Protonation

Alkoxide Intermediate

+ H20

B-Hydroxy Intermediate

Step 4: Dehydration

B-Hydroxy Intermediate

- H20
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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